Cas no 2385268-22-2 (4-Fluoro-2-iodopyridine)

4-Fluoro-2-iodopyridine is a halogenated pyridine derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include the presence of both fluorine and iodine substituents, which enhance reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The electron-withdrawing fluorine group also facilitates nucleophilic aromatic substitution, while the iodine atom serves as a handle for further functionalization. This compound is particularly valuable in the development of agrochemicals, pharmaceuticals, and advanced materials due to its stability and predictable reactivity. Its high purity and well-characterized properties make it a reliable building block for complex molecular architectures.

4-Fluoro-2-iodopyridine structure

Product Name:4-Fluoro-2-iodopyridine

CAS No:2385268-22-2

MF:C₅H₃FIN

MW:222.986896753311

CID:5085256

PubChem ID:88218289

Update Time:2025-05-28

4-Fluoro-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

- SCHEMBL7898474
- BS-45425
- E74393
- 4-Fluoro-2-iodopyridine
- 2385268-22-2
- Inchi： 1S/C5H3FIN/c6-4-1-2-8-5(7)3-4/h1-3H
- InChI Key： RAYWBYPDBZTCQE-UHFFFAOYSA-N
- SMILES： C1(I)=NC=CC(F)=C1

Computed Properties

Exact Mass: 222.92942g/mol
Monoisotopic Mass: 222.92942g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 78.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 12.9Å²

4-Fluoro-2-iodopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1230824-1g	4-Fluoro-2-iodopyridine	2385268-22-2	95%	1g	$500	2024-06-03
Aaron	AR01XDXF-50mg	4-Fluoro-2-iodopyridine	2385268-22-2	97%	50mg	$52.00	2023-12-14
Aaron	AR01XDXF-100mg	4-Fluoro-2-iodopyridine	2385268-22-2	97%	100mg	$81.00	2023-12-14
Aaron	AR01XDXF-250mg	4-Fluoro-2-iodopyridine	2385268-22-2	97%	250mg	$135.00	2023-12-14
Aaron	AR01XDXF-1g	4-Fluoro-2-iodopyridine	2385268-22-2	97%	1g	$365.00	2023-12-14
1PlusChem	1P01XDP3-250mg	4-Fluoro-2-iodopyridine	2385268-22-2	97%	250mg	$120.00	2024-05-22
1PlusChem	1P01XDP3-1g	4-Fluoro-2-iodopyridine	2385268-22-2	97%	1g	$335.00	2024-05-22
Ambeed	A675427-50mg	4-Fluoro-2-iodopyridine	2385268-22-2	97%	50mg	$61.0	2025-02-28
Ambeed	A675427-100mg	4-Fluoro-2-iodopyridine	2385268-22-2	97%	100mg	$90.0	2025-02-28
Ambeed	A675427-250mg	4-Fluoro-2-iodopyridine	2385268-22-2	97%	250mg	$149.0	2025-02-28